Cas no 8449-26-1 (1,3-Diphenyl-1,1,3,3-tetramethyldisilazane)

• Product name: 1,3-Diphenyl-1,1,3,3-tetramethyldisilazane
• CAS No: 8449-26-1
• MF: C₁₆H₂₃NSi₂
• MW: 285.531525850296
• CID: 721169

1,3-Diphenyl-1,1,3,3-tetramethyldisilazane Chemical and Physical Properties

Names and Identifiers

• 1,3-Diphenyl-1,1,3,3-tetramethyldisilazane
• [[[dimethyl(phenyl)silyl]amino]-dimethylsilyl]benzene
• 1,1,3,3-Tetramethyl-1,3-diphenyldisilazane
• DPTMDS

• Inchi： 1S/C16H23NSi2/c1-18(2,15-11-7-5-8-12-15)17-19(3,4)16-13-9-6-10-14-16/h5-14,17H,1-4H3
• InChI Key： HIMXYMYMHUAZLW-UHFFFAOYSA-N
• SMILES： [Si](C1=CC=CC=C1)(C)(C)N[Si](C1=CC=CC=C1)(C)C

Computed Properties

• Exact Mass: 285.13700
• Monoisotopic Mass: 285.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 0.985 g/mL at 25 °C(lit.)
• Boiling Point: 96-100 °C0.1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.538(lit.)
• PSA: 12.03000
• LogP: 3.19150

1,3-Diphenyl-1,1,3,3-tetramethyldisilazane Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38